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Compound of Interest

1-((Diiodomethyl)sulfonyl)-4-
Compound Name:
methylbenzene

Cat. No. 81209700

While Diiodomethyl p-tolyl sulfone is a registered biocide with known reactivity, its application
as a practical source of the diiodomethylsulfonyl group in synthetic organic chemistry for
research and drug development is not well-documented in publicly available scientific literature.

Diiodomethyl p-tolyl sulfone, a tan, solid organosulfur compound with the CAS number 20018-
09-1, is primarily utilized as an algaecide, bactericide, and fungicide.[1][2][3] Its biocidal activity
is attributed to the reactive diiodomethyl group. Although characterized as a "sulfonylating
agent" in general terms due to the electrophilic nature of the carbon atom bearing two iodine
atoms, specific protocols and quantitative data for its use in transferring the
diiodomethylsulfonyl moiety to common nucleophiles in a laboratory setting are conspicuously
absent from peer-reviewed journals and chemical databases.[2]

Physicochemical Properties

A summary of the key physical and chemical properties of Diiodomethyl p-tolyl sulfone is
provided in the table below.
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Property Value

Molecular Formula CsHsl202S

Molecular Weight 422.02 g/mol [1][4]

Appearance Tan solid/powder[3][5]

Melting Point 136 °C (range of 149-152 °C reported)[4][5]
Solubility In water, 0.1 to 1 mg/L (technical grade)[4][5]
CAS Number 20018-09-1[1][2][3][41[5][6][7]

Reactivity and Potential Applications

The reactivity of Diiodomethyl p-tolyl sulfone stems from the two iodine atoms, which are good
leaving groups, rendering the adjacent carbon atom susceptible to nucleophilic attack. In
theory, this would allow for the displacement of one or both iodine atoms by a range of
nucleophiles, thereby transferring the diiodomethylsulfonyl group.

A general representation of this potential reactivity is illustrated in the workflow below.
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Caption: Hypothetical reaction pathway for Diiodomethyl p-tolyl sulfone.
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However, extensive searches of chemical literature and databases have not yielded specific
experimental protocols, reaction conditions, substrate scope, or reaction yields for such
transformations. This suggests that while theoretically plausible, the use of Diiodomethyl p-tolyl
sulfone as a routine laboratory reagent for this purpose is either not established or not publicly
reported.

Biological Activity and Metabolism

In biological systems, the metabolism of Diiodomethyl p-tolyl sulfone involves the release of its
iodine atoms.[1] Glutathione conjugation at the sulfonyl methyl group, involving the
displacement of iodide, has been observed.[1] The toxicological effects of this compound are
linked to the systemic release of excess iodide.[1]

Conclusion

For researchers, scientists, and drug development professionals seeking to incorporate the
diiodomethylsulfonyl group into molecules, Diiodomethyl p-tolyl sulfone does not appear to be a
readily usable starting material based on the current body of scientific literature. There is a
notable absence of established and validated protocols for its use in synthetic transformations
beyond its application as a biocide. Investigators would need to undertake significant methods
development to explore its viability for diiodomethylsulfonyl group transfer reactions. Therefore,
alternative synthetic routes to dilodomethylsulfonyl-containing compounds should be
considered.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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